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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 5-
Hexen-2-ol. The information is presented to support research, scientific analysis, and
professionals in the field of drug development. This document summarizes key quantitative
data in structured tables, details relevant experimental protocols, and includes visualizations of
experimental workflows and chemical classification methods.

Core Physicochemical Data

5-Hexen-2-ol, a secondary alcohol with the chemical formula CsH120, is a colorless to pale
yellow liquid.[1] Its structure, featuring both a hydroxyl group and a terminal alkene, makes it a
versatile intermediate in organic synthesis.

General and Physical Properties

The following table summarizes the key physical and chemical identifiers for 5-Hexen-2-ol.
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Property Value Reference

IUPAC Name hex-5-en-2-ol [2]

CAS Number 626-94-8 [2][3][4]

Molecular Formula CeH120 [21[31[4]

Molecular Weight 100.16 g/mol [21[3]1[5][6]
Colorless to pale yellow clear

Appearance o [1107]
liquid
LNPNXWKVAFKIBX-

InChl Key [2][4]
UHFFFAOYSA-N

SMILES Cc(ccec=C)o [2]

Quantitative Physicochemical Properties

The quantitative physicochemical properties of 5-Hexen-2-ol are detailed in the table below.

Where multiple values have been reported, a range is provided.

Property Value Unit Conditions Reference
Boiling Point 130 - 152.63 °C at 760 mmHg [L1315107118119]
Melting Point 22.55 (estimate) °C [3]
Density 0.828 g/mL at 25 °C (51161181191
Vapor Pressure 2.58 (estimate) mmHg at 25 °C [11[7]
Flash Point 43.33 - 48.60 °C [11[71[9]
Refractive Index 1.4320 n20/D at 20 °C 5161181191
N 1.584e+004
Water Solubility ] mg/L at 25 °C [11[7]
(estimate)
1.130-1.333
logP (o/w) _ [1][20]
(estimate)
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Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties of alcohols such as 5-Hexen-2-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[11][12]

Procedure:

A small volume of the liquid is placed in a test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is heated gently in a Thiele tube or an oil bath.[11]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid enters the capillary tube is
recorded as the boiling point.[11]

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.[13][14]
[15]

Procedure:

An empty, dry graduated cylinder is weighed on an electronic balance.[15]

A specific volume of 5-Hexen-2-ol is added to the graduated cylinder, and the volume is
recorded.

The graduated cylinder containing the liquid is reweighed.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.
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e The density is calculated by dividing the mass of the liquid by its volume.[14]

Determination of Solubility

The solubility of an organic compound is tested in a variety of solvents to determine its polarity
and the presence of acidic or basic functional groups.[5][16][17]

Procedure:

o Approximately 25 mg of the compound is added to 0.75 mL of a solvent (e.g., water, 5%
NaOH, 5% HCI) in a test tube.[16]

e The test tube is shaken vigorously for 60 seconds.[5]
e The compound is classified as soluble if it completely dissolves, or insoluble if it does not.[5]

» For water-soluble compounds, the pH can be tested with litmus paper to identify acidic or
basic properties.[17]

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property of a substance.

Procedure:
o Afew drops of the liquid are placed on the prism of a refractometer.
e The prism is closed, and the light source is switched on.

e The user looks through the eyepiece and adjusts the controls until the boundary line is sharp
and centered in the crosshairs.

e The refractive index is read from the scale.

Visualizations

The following diagrams illustrate key experimental workflows and classification schemes
relevant to the study of 5-Hexen-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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